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Compound of Interest

Compound Name: Ethyl HDFP

Cat. No.: B14083319

Get Quote

Part 1: Executive Safety Assessment
Ethyl HDFP (Ethyl 3-(hydroxyphenylphosphinyl)propionate) is a specialized organophosphorus

compound typically used as a reactive intermediate in the synthesis of flame retardants and

functionalized polymers. Unlike simple phosphate esters, this compound contains a direct

Phosphorus-Carbon (P-C) bond, rendering it chemically robust and resistant to standard

hydrolysis methods.

Immediate Hazard Profile:

Critical Risk: Causes serious eye damage (H318) and skin irritation (H315).

Environmental Risk: Organophosphorus compounds are scrutinized for aquatic toxicity and

environmental persistence.

Reactivity: Stable under normal conditions but combustible. Releases phosphorus oxides (

) upon thermal decomposition.

Part 2: Chemical Identification & Characterization
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Before disposal, verify the chemical identity to ensure compatibility with waste streams.

Parameter Technical Specification

Chemical Name Ethyl 3-(hydroxyphenylphosphinyl)propionate

Common Acronym Ethyl HDFP / CEPPA-Ethyl Ester

CAS Number
Referencing Acid Precursor:[1][2] 14657-64-8

(Acid form often cited; ester derivatives vary)

Functional Group Phosphinate Ester (P-C bond + Ester linkage)

Physical State
Viscous liquid or low-melting solid (depending

on purity)

Solubility
Soluble in alcohols, glycol ethers; limited

solubility in water.

Part 3: Personal Protective Equipment (PPE) Matrix
Rationale: Organophosphorus intermediates are potent irritants. Standard lab coats are

insufficient for splash protection.
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PPE Category Requirement Scientific Rationale

Eye Protection
Chemical Goggles + Face

Shield

Critical: HDFP derivatives can

cause irreversible corneal

damage. Safety glasses are

inadequate for liquid handling.

Hand Protection
Nitrile (Double Gloved) or Butyl

Rubber

Nitrile offers good splash

resistance. Double gloving

(0.11mm min) is required to

prevent permeation during

waste transfer.

Respiratory Fume Hood (Primary)

Vapor pressure is generally

low, but aerosols are toxic. All

transfers must occur within a

certified fume hood.

Body Defense Chemical-Resistant Apron

Worn over a standard cotton

lab coat to prevent saturation

of fabric in case of a spill.

Part 4: Disposal Procedures & Workflows
The Scientific Constraint: P-C Bond Stability
Do not attempt chemical neutralization via hydrolysis. Unlike phosphate esters (P-O-C), the P-

C bond in Ethyl HDFP is extremely stable against hydrolysis at neutral or mild pH. Attempting

to "quench" this material with aqueous base will likely only hydrolyze the ethyl ester moiety,

leaving the persistent phosphinic acid (HDFP acid) behind. High-temperature incineration is the

only validated method for complete destruction.

Workflow A: Disposal of Pure/Expired Reagent
Segregation: Isolate Ethyl HDFP from oxidizers. Do not mix with halogenated solvents

unless unavoidable (halogenation increases disposal costs and incineration complexity).

Container Selection: Use HDPE (High-Density Polyethylene) or glass containers. Avoid

metal containers if the material has degraded to acidic byproducts.
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Labeling:

Primary Tag: "Non-Halogenated Organic Waste"

Constituent: "Ethyl 3-(hydroxyphenylphosphinyl)propionate (95%+)"

Hazard Checkbox: "Irritant," "Toxic."

Workflow B: Disposal of Reaction Mixtures
If Ethyl HDFP is dissolved in a solvent (e.g., Toluene, Ethanol):

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste stream.

Concentration: If concentration >5%, mark clearly on the tag.

Stream: Direct to "High BTU Organic Waste" for fuel blending/incineration.

Part 5: Visualized Operational Protocols
Diagram 1: Waste Segregation Logic
This decision tree ensures the material enters the correct destruction pathway (Incineration vs.

Fuel Blending).
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Caption: Logic flow for segregating Ethyl HDFP waste based on solvent contamination and

physical state.

Diagram 2: Spill Management Protocol
Immediate response steps for laboratory spills.
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Caption: Step-by-step spill response protocol minimizing exposure and environmental release.

Part 6: Regulatory & Compliance Data
Regulatory Body Classification Code/Note

RCRA (USA) Non-Listed

Not P-listed or U-listed.

Classify by characteristic

(Ignitability D001 if in solvent).

DOT (Transport) Hazard Class 9 (Likely)

UN 3082 (Environmentally

Hazardous Substance, Liquid,

N.O.S.) if transported in bulk.

GHS Danger Eye Dam. 1; Skin Irrit. 2.

Expert Note on Incineration: When contracting a waste disposal service (e.g., Veolia, Clean

Harbors), explicitly declare the Phosphorus content. Incinerators must adjust their scrubbers to

neutralize acidic phosphorus pentoxide (

) generated during combustion to prevent corrosion of the burn chamber and acid rain
emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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